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Category Details

Basic Classification Proaporphine alkaloid (a type of isoquinoline alkaloid) [1] [2]

Key Pharmacological
Interests

Anxiolytic (comparable to diazepam in early trials), neuropharmacological
properties, potential anti-ulcer activity, anti-HBV and cytotoxic activity in vitro

[3] [4] [2]

| Human Pharmacokinetics (Preliminary) | - Enteral Absorption: 78-84% [4]

Time to Peak Plasma Level: ~2 hours (oral administration) [4]
Elimination: Cumulative urinary excretion of total radioactivity was 38% over 24h after oral

administration; primary metabolite identified as Glaziovine glucuronide [4] | | Renewable Plant
Source | Duguetia vallicola leaves (yield approx. 0.27%) [2] |

Experimental Protocols & Production Methodologies

Cell Suspension Culture for Enhanced Production

A 2024 study used Nardostachys jatamansi cell suspension cultures to enhance glaziovine and actinidine

production [3].
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Callus Induction: Leaf explants were cultured on Murashige and Skoog (MS) basal medium

supplemented with plant growth regulators, specifically 0.2 mg/L NAA and 0.1 mg/L BAP, to produce
a friable callus [3].

Cell Suspension Culture: Friable callus was transferred to a liquid MS medium supplemented with
1.0 mg/L 2,4-D and 0.5 mg/L BAP and maintained under continuous light at 25°C on an orbital

shaker [3].
Elicitor Treatment for Yield Enhancement: Cultures were treated with various elicitors on the 14th

day. The highest yield of glaziovine was obtained with:
Methyl Jasmonate (MeJA) at 25 µM
Lipopolysaccharide (LPS) at 50 mg/L [3]

Biosynthetic Pathway

Glaziovine is a Benzylisoquinoline Alkaloid (BIA). The biosynthetic pathway involves specific cytochrome

P450 enzymes [5] [6].
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Glaziovine Biosynthetic Pathway
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Analytical Techniques for Identification and
Quantification

UPLC-Q-TOF-MS: Used to identify and profile glaziovine in complex plant extracts [3].

Radioactive Tracing: Used in human pharmacokinetic studies. Administered Glaziovine-14C and
measured total radioactivity in plasma, urine, and feces [4].

NMR Spectroscopy: Used for structural elucidation and complete 1H and 13C NMR assignments [2].
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Conclusion

Glaziovine shows promising neuropharmacological activities. While preliminary human data suggests good

absorption, modern and comprehensive clinical pharmacokinetic studies are needed. Recent advances in

plant cell culture and a clearer understanding of its biosynthesis offer sustainable production methods to

support further pharmaceutical development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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